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Compound of Interest

Compound Name: Tris(2-pyridylmethyl)amine

Cat. No.: B178826 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tris(2-pyridylmethyl)amine, commonly abbreviated as TPA or TPMA, is a versatile tripodal

tetradentate ligand with the chemical formula C₁₈H₁₈N₄.[1][2] Its unique three-dimensional

structure, featuring a central tertiary amine linked to three 2-pyridylmethyl arms, allows it to

form stable complexes with a wide array of metal ions.[2][3] This chelating property has made

TPA a subject of significant interest and application in various fields of chemistry, including

coordination chemistry, catalysis, and bioinorganic chemistry. This guide provides an in-depth

overview of the core properties, synthesis, and applications of Tris(2-pyridylmethyl)amine.

Physicochemical and Spectroscopic Properties
Tris(2-pyridylmethyl)amine is typically a white to yellowish-pale brown solid that is soluble in

polar organic solvents.[1] Its fundamental properties are summarized in the tables below.
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Property Value Reference(s)

CAS Number 16858-01-8 [1][4][5][6]

Molecular Formula C₁₈H₁₈N₄ [1][2][4][5][7][8]

Molecular Weight 290.37 g/mol [1][4][5][7][8][9]

Appearance
White to yellowish-pale brown

solid
[1][5][6][9]

Melting Point 73-89 °C [1][4][5][6][9]

Solubility
Soluble in polar organic

solvents
[1][2]

Spectroscopic Data
Technique Description Reference(s)

¹H NMR
Spectra are available for

structural confirmation.
[10][11]

IR Spectroscopy

Infrared spectra show

characteristic peaks for

aromatic C-H (above 3000

cm⁻¹) and aliphatic C-H (below

3000 cm⁻¹) stretching, as well

as aromatic C=C stretching in

the 1500-1700 cm⁻¹ region.

[12]

Mass Spectrometry
Available for molecular weight

confirmation.
[3][13]

Synthesis of Tris(2-pyridylmethyl)amine
The most common and well-established method for the synthesis of TPA is through the

alkylation of a primary amine with a suitable pyridylmethyl halide.[3][14]
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Experimental Protocol: Alkylation of 2-
(Aminomethyl)pyridine
A widely used procedure involves the reaction of 2-(aminomethyl)pyridine with 2-

(chloromethyl)pyridine hydrochloride in the presence of a strong base.[5][12][15]

Materials:

2-(Chloromethyl)pyridine hydrochloride

2-(Aminomethyl)pyridine

Sodium hydroxide (NaOH)

Dichloromethane (CH₂Cl₂)

Anhydrous sodium sulfate (Na₂SO₄)

Petroleum ether

Distilled water

Ice bath

Procedure:

Under a nitrogen atmosphere, dissolve 2-(chloromethyl)pyridine hydrochloride (2.0 g, 12.2

mmol) in 20 mL of distilled water in a 100 mL flask.[5][15]

Cool the flask in an ice bath.[5][15]

Slowly add a solution of NaOH (2.44 g, 61.0 mmol) dissolved in a minimal amount of distilled

water.[5][15]

Add 2-(aminomethyl)pyridine (0.60 g, 5.54 mmol) and stir until the solution is homogeneous.

The solution will turn red.[5][15]
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Remove the ice bath and stir the reaction mixture at room temperature for 48 hours. The

color will gradually change to brown, and a brown oil will precipitate.[5][15]

Add 50 mL of dichloromethane to the reaction mixture and transfer to a separatory funnel.[5]

[15]

Extract the aqueous layer with dichloromethane (3 x 50 mL).[5][15]

Combine the organic layers, dry with anhydrous sodium sulfate, and concentrate under

reduced pressure to obtain a brown oil.[5][15]

Dry the oil under vacuum to yield a brown semi-solid.[5][15]

Wash the semi-solid with a small amount of ether to obtain a brown solid.[5][15]

Recrystallize from petroleum ether to obtain light yellow, needle-like crystals.[5][15]
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Caption: Synthetic workflow for Tris(2-pyridylmethyl)amine (TPA).
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The defining characteristic of TPA is its function as a tripodal, tetradentate nitrogen donor

ligand.[3] The central tertiary amine and the three pyridine nitrogen atoms act as donor sites,

allowing TPA to chelate to a metal center.[2][3] This coordination typically results in the

formation of five- or six-coordinate complexes, depending on the metal ion and the presence of

other ligands.[3] While typically tetradentate, TPA can also exhibit tridentate coordination in

some instances.[3][16]

The coordination of TPA to a metal ion can be represented as a fundamental donor-acceptor

interaction.

TPA Ligand

Metal Ion (Mⁿ⁺)

N (amine)

Coordination Bond

N (pyridyl) N (pyridyl) N (pyridyl)

Click to download full resolution via product page

Caption: Coordination of TPA to a metal ion.

The synthesis of TPA metal complexes generally involves reacting the ligand with a suitable

metal salt in an appropriate solvent.

Experimental Protocol: General Synthesis of a TPA-
Metal Complex
This protocol describes a general method for the synthesis of cobalt(II) and zinc(II) complexes

of TPA derivatives.[14]
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Materials:

Tris(2-pyridylmethyl)amine (or a derivative)

Metal salt (e.g., Zn(ClO₄)₂·6H₂O or Co(ClO₄)₂·6H₂O)

Acetonitrile

Diethyl ether

Procedure:

Dissolve the TPA ligand (0.15 mmol) and the metal salt (0.15 mmol) in acetonitrile (3 mL).

[14]

Stir the solution for 1 hour at room temperature.[14]

Carefully add diethyl ether (10 mL) to the reaction flask to induce precipitation.[14]

After a few hours, filter the resulting precipitate and dry it under vacuum to afford the desired

metal complex.[14]

Applications
The unique chelating properties of TPA have led to its use in a variety of applications.

Catalysis: TPA and its derivatives are widely used as ligands in atom transfer radical

polymerization (ATRP), a controlled polymerization technique.[1][6][16] Copper complexes of

TPA are particularly effective catalysts for this process.[16] Cobalt complexes of TPA have

been investigated for their potential in the hydrogen evolution reaction (HER).[14]

Bioinorganic Chemistry: TPA is frequently employed to create model complexes that mimic

the active sites of metalloenzymes.[16] This allows for the study of reaction mechanisms and

the electronic structures of these biological catalysts. For example, TPA has been used to

model the active sites of copper-containing enzymes involved in oxygen activation.[16]

Supramolecular Chemistry and Sensing: The ability of TPA to bind to metal ions has been

exploited in the development of sensors.[3][17] Zinc(II) complexes of TPA have been
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extensively used in chiral sensing applications.[14][17] Modifications to the TPA structure can

enhance its solubility and fluorescence properties, making it suitable for the detection of

specific metal ions.[3]

Safety Information
Tris(2-pyridylmethyl)amine is harmful if swallowed.[4] It can also cause skin and serious eye

irritation.[6] Appropriate personal protective equipment, including gloves and safety glasses,

should be worn when handling this compound. All work should be conducted in a well-

ventilated area. For detailed safety information, refer to the Safety Data Sheet (SDS).[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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